N-(4-isopropoxyphenyl)-3-(trifluoromethyl)benzamide

• Molecular Formula: C17H16F3NO2
• Molecular Weight: 323.31 g/mol
• IUPAC Name: N-(4-propan-2-yloxyphenyl)-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C17H16F3NO2/c1-11(2)23-15-8-6-14(7-9-15)21-16(22)12-4-3-5-13(10-12)17(18,19)20/h3-11H,1-2H3,(H,21,22)
• InChI Key: DOMHJKDBRYYUFE-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)C(F)(F)F

Description

N-(4-isopropoxyphenyl)-3-(trifluoromethyl)benzamide, also known as A-967079, is a potent and selective antagonist of the transient receptor potential V1 (TRPV1) ion channel. TRPV1 is a non-selective cation channel that is activated by heat, acid, and capsaicin, and is involved in pain sensation and inflammation. A-967079 has been extensively studied for its potential as a therapeutic agent for pain management.

Mechanism of Action

N-(4-isopropoxyphenyl)-3-(trifluoromethyl)benzamide is a selective antagonist of the TRPV1 ion channel. It binds to the channel and prevents its activation by heat, acid, and capsaicin. By blocking the activity of TRPV1, N-(4-isopropoxyphenyl)-3-(trifluoromethyl)benzamide reduces pain sensation and inflammation.
Biochemical and Physiological Effects:
N-(4-isopropoxyphenyl)-3-(trifluoromethyl)benzamide has been shown to reduce pain sensation and inflammation in animal models of acute and chronic pain. It has also been shown to reduce the release of pro-inflammatory cytokines and chemokines in vitro. N-(4-isopropoxyphenyl)-3-(trifluoromethyl)benzamide has a half-life of approximately 3 hours in rats and is eliminated primarily through the liver.

Advantages and Limitations for Lab Experiments

N-(4-isopropoxyphenyl)-3-(trifluoromethyl)benzamide is a potent and selective antagonist of the TRPV1 ion channel, which makes it a useful tool for studying the role of TRPV1 in pain sensation and inflammation. However, its potency and selectivity may also limit its use in other applications where non-specific effects may be desirable.

Future Directions

There are several future directions for research on N-(4-isopropoxyphenyl)-3-(trifluoromethyl)benzamide. One area of interest is the development of more potent and selective TRPV1 antagonists for the treatment of pain and other conditions. Another area of interest is the study of the role of TRPV1 in other physiological processes, such as thermoregulation and metabolism. Additionally, the use of N-(4-isopropoxyphenyl)-3-(trifluoromethyl)benzamide in combination with other drugs for the treatment of pain and other conditions is an area of potential future research.

Synthesis Methods

The synthesis of N-(4-isopropoxyphenyl)-3-(trifluoromethyl)benzamide involves several steps. The starting material is 4-isopropoxyphenol, which is converted to the corresponding benzyl ether using benzyl chloride and sodium hydride. The benzyl ether is then converted to the corresponding amide using trifluoromethylbenzoyl chloride and triethylamine. The final step involves deprotection of the benzyl ether using hydrogenation over palladium on carbon to yield N-(4-isopropoxyphenyl)-3-(trifluoromethyl)benzamide.

Scientific Research Applications

N-(4-isopropoxyphenyl)-3-(trifluoromethyl)benzamide has been extensively studied for its potential as a therapeutic agent for pain management. It has been shown to be effective in animal models of acute and chronic pain, and has demonstrated efficacy in human clinical trials for the treatment of neuropathic pain. N-(4-isopropoxyphenyl)-3-(trifluoromethyl)benzamide has also been studied for its potential use in the treatment of other conditions such as itch, inflammation, and migraine.